![molecular formula C23H22N6O2 B6441192 2-(1H-1,3-benzodiazol-1-yl)-1-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)ethan-1-one CAS No. 2548984-00-3](/img/structure/B6441192.png)
2-(1H-1,3-benzodiazol-1-yl)-1-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)ethan-1-one
Description
The compound 2-(1H-1,3-benzodiazol-1-yl)-1-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)ethan-1-one features a benzodiazole moiety linked via an ethanone bridge to a piperidine ring substituted with a pyridinylpyrimidinyloxy group. This structure combines heterocyclic systems known for diverse biological activities, including kinase inhibition and receptor modulation. Its molecular weight is estimated to be ~450 g/mol based on analogs (e.g., ), and its solubility and logP are influenced by nitrogen-rich aromatic systems and polar oxygen atoms .
Properties
IUPAC Name |
2-(benzimidazol-1-yl)-1-[4-(5-pyridin-4-ylpyrimidin-2-yl)oxypiperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N6O2/c30-22(15-29-16-27-20-3-1-2-4-21(20)29)28-11-7-19(8-12-28)31-23-25-13-18(14-26-23)17-5-9-24-10-6-17/h1-6,9-10,13-14,16,19H,7-8,11-12,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXJKSHIBBVGBJI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=C(C=N2)C3=CC=NC=C3)C(=O)CN4C=NC5=CC=CC=C54 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues in Patent Literature
and describe pyrido[1,2-a]pyrimidin-4-one derivatives with substituents like benzodioxol, piperazinyl, and methylpiperazinyl groups. For example:
- 2-(1,3-Benzodioxol-5-yl)-7-(4-methylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one () Key Differences: The target compound replaces the pyrimidinone core with a pyrimidin-2-yloxy-piperidine system and substitutes benzodioxol with benzodiazol.
Piperidine-Linked Ethanone Derivatives
lists compounds with ethanone-piperidine backbones but divergent substituents:
T655-0588: Features a spirocyclic oxadiazole and 4-chlorophenyl group.
V001-7046 : Contains a difluorophenyl group and pyrazole-substituted piperidine.
- Comparison : Fluorine atoms in V001-7046 enhance metabolic stability, while the target compound’s benzodiazol may improve binding affinity to enzymes like kinases .
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